![molecular formula C10H15N3O B2995332 2-[(1-Methylpiperidin-4-yl)oxy]pyrazine CAS No. 2196212-01-6](/img/structure/B2995332.png)
2-[(1-Methylpiperidin-4-yl)oxy]pyrazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-[(1-Methylpiperidin-4-yl)oxy]pyrazine” is a chemical compound with the molecular formula C10H15N3O. It is related to a class of compounds that have been studied for their potential anti-tubercular activity .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H15N3O/c1-12-6-8-13(9-7-12)14-10-4-2-3-5-11-10/h2-5,8-9H,6-7H2,1H3
. This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 193.25. It is a solid at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- Research has focused on synthesizing pharmaceutically relevant substituted pyrazine derivatives. For example, Sagitova et al. (2019) explored the assembly of 2-(pyrazol-5-yl)-4,5,6,7-tetrahydropyrrolo[3,2-c]pyridines, which have potential pharmaceutical applications (Sagitova et al., 2019).
- Pyrazines, including similar compounds to 2-[(1-Methylpiperidin-4-yl)oxy]pyrazine, are known for their broad-spectrum antimicrobial activity. Janssens et al. (2019) investigated 2,5-bis(1-methylethyl)-pyrazine, demonstrating its potential as a bio-based fumigant in the food industry, agriculture, or logistics due to its antimicrobial properties at lower concentrations and relatively low mammalian toxicity (Janssens et al., 2019).
Applications in Medicinal Chemistry
- In the field of medicinal chemistry, pyrazine derivatives are being explored for their antibacterial properties. Foks et al. (2005) investigated new pyrazine and pyridine derivatives, finding some to exhibit significant tuberculostatic activity (Foks et al., 2005).
- Pyrazine derivatives are also researched for their potential in treating viral infections. Wang et al. (2014) isolated compounds from a mangrove-derived actinomycete, including pyrazine derivatives, which showed activity against the influenza A virus subtype H1N1 (Wang et al., 2014).
Material Science Applications
- Pyrazine-based compounds are being studied for their conductivity and redox chemistry in materials science. Kobayashi et al. (2010) demonstrated the optical bandgap, p-type semiconductivity, and redox activity of a microporous metal−organic framework containing a pyrazine derivative (Kobayashi et al., 2010).
Future Directions
Mechanism of Action
Result of Action
The molecular and cellular effects of 2-[(1-Methylpiperidin-4-yl)oxy]pyrazine’s action are currently unknown . These effects would be determined by the compound’s specific targets and mode of action.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
2-(1-methylpiperidin-4-yl)oxypyrazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O/c1-13-6-2-9(3-7-13)14-10-8-11-4-5-12-10/h4-5,8-9H,2-3,6-7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFOMPSCXZTWDRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)OC2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.